Cas no 93858-12-9 (2-Propenoic acid,isoeicosyl ester (9CI))

• Product Name: 2-Propenoic acid,isoeicosyl ester (9CI)
• CAS No: 93858-12-9
• MF: C₂₃H₄₄O₂
• MW: 352.594267845154
• CID: 812396
• PubChem ID: 13847852
• Update Time: 2025-04-19

2-Propenoic acid,isoeicosyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,isoeicosyl ester (9CI)
• 18-methylnonadecyl prop-2-enoate
• isoicosyl acrylate
• EINECS 299-245-6
• DTXSID70917434
• 93858-12-9

• Inchi： 1S/C23H44O2/c1-4-23(24)25-21-19-17-15-13-11-9-7-5-6-8-10-12-14-16-18-20-22(2)3/h4,22H,1,5-21H2,2-3H3
• InChI Key： JWGFUZXFJMCXON-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CCCCCCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 352.334130642g/mol
• Monoisotopic Mass: 352.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 26.3Ų